Substituting talopram with generic NRIs compromises assay selectivity and synthetic yields. Talopram (CAS 7182-51-6) overcomes these limitations as a selective NET inhibitor. • Selective NET inhibition avoids SERT off-target binding common with citalopram. • Secondary amine enables single-step [11C] N-alkylation, eliminating low-yield demethylation in radiotracer synthesis. • 685-fold R/S affinity difference enables stereospecific discrimination of true target engagement from non-specific binding. Procure as a racemic reference standard for SAR studies, fluorescent probe development, and PET tracer production.
Talopram is a secondary amine phthalane derivative and a highly selective norepinephrine reuptake inhibitor (NRI) [1]. Structurally characterized by a gem-dimethyl substituted dihydro-isobenzofuran core and the absence of aromatic cyano or fluoro substitutions, it serves as a critical pharmacological benchmark [2]. In industrial and academic procurement, talopram is primarily sourced as a reference standard for monoamine transporter assays, a structural scaffold for synthesizing fluorescent probes, and a precursor for positron emission tomography (PET) radiotracers. Its well-defined physicochemical properties and high target specificity make it an essential tool for isolating norepinephrine transporter (NET) mechanisms from serotonin transporter (SERT) activity [2].
Substituting talopram with generic NRIs like desipramine or closely related phthalanes like citalopram critically compromises assay integrity and synthetic yields. While citalopram shares the same basic phthalane scaffold, its tertiary amine structure and aromatic substitutions functionally invert its selectivity, making it a highly potent SERT inhibitor rather than a NET inhibitor [1]. Conversely, utilizing tricyclic antidepressants (TCAs) like desipramine introduces different steric bulk and broader off-target receptor binding profiles. Furthermore, talopram's specific secondary amine configuration is a prerequisite for direct N-alkylation in radiotracer synthesis; substituting it with a tertiary amine analog necessitates complex, low-yield demethylation steps before radiolabeling can occur [2].
Talopram demonstrates profound selectivity for the norepinephrine transporter (NET) over the serotonin transporter (SERT), effectively mirroring and inverting the profile of its structural analog, citalopram. In competitive radioligand binding assays using recombinantly expressed human transporters, talopram exhibited a Ki of 9 nM for NET and 719 nM for SERT. In direct contrast, citalopram showed a Ki of 1,414 nM for NET and 4 nM for SERT [1].
| Evidence Dimension | Binding Affinity (Ki) |
| Target Compound Data | Ki = 9 nM (NET); 719 nM (SERT) |
| Comparator Or Baseline | Citalopram (Ki = 1,414 nM for NET; 4 nM for SERT) |
| Quantified Difference | Talopram is ~80-fold selective for NET over SERT, whereas citalopram is ~350-fold selective for SERT over NET. |
| Conditions | Displacement of [125I]β-CIT in recombinantly expressed human NET and SERT. |
Procurement of talopram ensures strict isolation of NET-driven mechanisms in high-throughput screening and functional assays without confounding SERT inhibition.
The inhibitory potency of talopram is highly stereospecific, residing almost exclusively in its R-enantiomer, which contrasts sharply with citalopram, whose activity is driven by the S-enantiomer. Pharmacological evaluation reveals that R-talopram possesses a Ki of 3 nM for NET, whereas S-talopram exhibits a dramatically lower affinity with a Ki of 1,986 nM [1].
| Evidence Dimension | Enantiomeric Binding Affinity (Ki for NET) |
| Target Compound Data | R-talopram Ki = 3 nM |
| Comparator Or Baseline | S-talopram Ki = 1,986 nM |
| Quantified Difference | 685-fold higher affinity for the R-enantiomer over the S-enantiomer at NET. |
| Conditions | Enantiomer-specific competitive radioligand binding at human NET. |
This massive enantiomeric divergence makes resolved R-talopram an indispensable chiral probe for mapping the central substrate binding sites of monoamine transporters.
Talopram serves as a highly viable parent scaffold for the development of bulky fluorescent probes without losing target specificity. When conjugated to a rhodamine fluorophore, the resulting talopram-based probe maintained high binding affinity for NET (Ki = 43 nM) while demonstrating quantitative selectivity against the dopamine transporter (DAT; Ki = 1540 nM) and SERT (Ki = 785 nM)[1].
| Evidence Dimension | Retained Affinity of Labeled Derivatives (Ki) |
| Target Compound Data | Talopram-rhodamine probe Ki = 43 nM (NET) |
| Comparator Or Baseline | Off-target binding (DAT Ki = 1540 nM; SERT Ki = 785 nM) |
| Quantified Difference | >18-fold selectivity for NET over SERT and >35-fold over DAT despite the addition of a bulky fluorophore. |
| Conditions | Competitive radioligand binding and live-cell confocal microscopy in transporter-expressing cells. |
Validates the procurement of the talopram scaffold for custom synthesis of fluorescent ligands used in live-cell imaging of NET distribution.
The secondary amine structure of talopram makes its nor-derivative (N-desmethyltalopram) an ideal precursor for direct radiolabeling. Synthesis of [11C]talopram via direct methylation with [11C]methyl triflate achieves high radiochemical yields and high specific radioactivity (58-75 GBq/μmol). In contrast, utilizing tertiary amine analogs requires complex, multi-step demethylation procedures prior to radiolabeling [1].
| Evidence Dimension | Specific Radioactivity and Synthesis Route |
| Target Compound Data | Direct N-alkylation yielding 58-75 GBq/μmol. |
| Comparator Or Baseline | Tertiary amine analogs (require prior demethylation). |
| Quantified Difference | Single-step radiolabeling vs. multi-step synthesis. |
| Conditions | Radiosynthesis of [11C]talopram for in vivo PET imaging evaluation. |
Streamlines the radiosynthesis workflow and improves yields for neuroimaging facilities producing NET-specific PET ligands.
Due to its quantitative selectivity for NET and its stereochemical inversion relative to citalopram, talopram serves as a definitive benchmark compound for structure-activity relationship (SAR) studies mapping the S1 and S2 binding pockets of monoamine transporters [1].
The 685-fold affinity difference between R-talopram and S-talopram makes the resolved R-enantiomer an essential tool for stereospecific competitive binding assays, allowing researchers to differentiate true target engagement from non-specific binding [1].
Talopram's ability to tolerate bulky fluorophore conjugations while retaining nanomolar affinity for NET makes it a highly effective starting material for synthesizing rhodamine-labeled probes used in live-cell confocal microscopy [2].
Procured as a reference standard, alongside its N-desmethyl precursor, talopram facilitates the efficient, single-step [11C] N-alkylation required to produce high-specific-radioactivity PET radioligands for neuroimaging research [3].